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Compound of Interest

Compound Name: 2-(4-Fluoropiperidin-4-YL)pyridine

CAS No.: 853576-43-9

Cat. No.: B1532808

Get Quote

Section 1: Introduction & Compound Profile
2-(4-Fluoropiperidin-4-YL)pyridine is a heterocyclic building block of significant interest to

researchers in medicinal chemistry and drug development. It incorporates two key

pharmacophores: a pyridine ring, a common feature in many bioactive molecules, and a 4-

fluoropiperidine moiety. The strategic placement of a fluorine atom on the piperidine ring can

profoundly influence the molecule's physicochemical properties, such as basicity (pKa),

lipophilicity, and metabolic stability.[1] The modulation of the piperidine nitrogen's basicity can

significantly impact how a drug candidate binds to its target.[1] Furthermore, the fluorine atom

can alter the conformational preferences of the piperidine ring, which may be crucial for

optimizing interactions with biological targets.[2][3]

These application notes provide a comprehensive guide for the safe handling, storage, and

utilization of 2-(4-Fluoropiperidin-4-YL)pyridine in a laboratory setting, ensuring both the

safety of personnel and the integrity of experimental outcomes.

Table 1: Compound Properties
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Property Value Source

IUPAC Name
2-(4-fluoropiperidin-4-
yl)pyridine

N/A

Molecular Formula C₁₀H₁₃FN₂ Inferred

Molecular Weight 180.22 g/mol [4]

Appearance
Typically an off-white to yellow

solid or a viscous oil

Inferred from similar

compounds

| Key Structural Features | Pyridine Ring, Saturated Piperidine Ring, Tertiary Fluorine Center |

[4] |

Section 2: Hazard Identification & GHS
Classification
While a specific Safety Data Sheet (SDS) for 2-(4-Fluoropiperidin-4-YL)pyridine is not readily

available, a robust hazard assessment can be constructed by analyzing its constituent

moieties: pyridine and 4-fluoropiperidine. Pyridine is known to be a highly flammable liquid and

is harmful if swallowed, inhaled, or in contact with skin.[5][6] The 4-fluoropiperidine scaffold is

classified as causing severe skin burns and eye damage, being harmful in contact with skin,

and potentially harmful or toxic if swallowed or inhaled.[7]

Therefore, 2-(4-Fluoropiperidin-4-YL)pyridine must be treated as a hazardous substance

with a high degree of caution.

Table 2: Anticipated GHS Hazard Classification

Pictogram Hazard Class Hazard Statement

|

| Flammable Liquids | H226: Flammable liquid and vapor.[7] | | | Skin Corrosion / Eye Damage |
H314: Causes severe skin burns and eye damage.[7] | | | Acute Toxicity (Oral, Dermal,
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Inhalation) | H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.[5][7] | | |
Specific Target Organ Toxicity | H335: May cause respiratory irritation.[7] |

Section 3: Engineering Controls & Personal
Protective Equipment (PPE)
A multi-layered approach to safety, prioritizing engineering controls over personal reliance on

PPE, is mandatory. This methodology, known as the Hierarchy of Controls, provides a

systematic framework for minimizing exposure.
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Caption: The Hierarchy of Controls prioritizes strategies for hazard mitigation.

Engineering Controls
Chemical Fume Hood: All handling of 2-(4-Fluoropiperidin-4-YL)pyridine, including

weighing, transferring, and use in reactions, must be performed inside a certified chemical

fume hood to prevent inhalation of vapors or fine particulates.[8]
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Ventilated Storage: Store the compound in a ventilated chemical cabinet.[9]

Safety Shower & Eyewash Station: Ensure immediate and unobstructed access to a safety

shower and eyewash station.

Personal Protective Equipment (PPE)
Hand Protection: Wear nitrile gloves at all times.[9] Nitrile provides good resistance against a

broad range of chemicals. Always inspect gloves before use and wash hands thoroughly

after removal.[10]

Eye Protection: Chemical safety goggles are mandatory to protect against splashes. A face

shield should be worn in addition to goggles when there is a significant risk of splashing.

Skin and Body Protection: A flame-resistant lab coat must be worn and kept fully fastened.

Ensure full-length pants and closed-toe shoes are worn.

Section 4: Safe Handling & Operations Protocol
Receiving and Initial Inspection

Verify Integrity: Upon receipt, inspect the container for any signs of damage or leaks.

Confirm Identity: Cross-reference the label with the order and the SDS of related

compounds.

Log Entry: Record the date of receipt and assigned lot number in the lab inventory.

Weighing and Transfer Protocol (Solid Form)
Causality Note: Handling fine powders poses a significant inhalation risk. These steps are

designed to minimize aerosolization and exposure.

Prepare Workspace: Decontaminate the fume hood surface and lay down absorbent,

disposable bench paper.

Use Appropriate Tools: Use spark-free spatulas and tools for all transfers.[11]
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Tare Vessel: Place a clean, dry, and appropriately sized receiving flask or vial on the balance

within the fume hood and tare it.

Transfer Compound: Carefully open the primary container. Using a clean spatula, transfer

the desired amount of the compound to the tared vessel. Avoid any rapid movements that

could create dust.

Seal Promptly: Securely close both the primary and secondary containers immediately after

the transfer.

Decontaminate: Wipe the spatula, balance, and any affected surfaces with a suitable solvent

(e.g., isopropanol) and dispose of the cleaning materials as hazardous waste.

Use in a Reaction Setup (Inert Atmosphere)
Causality Note: Many organochemical reactions require inert conditions to prevent side

reactions with air or moisture. The following protocol outlines a standard procedure for adding

the compound to a Schlenk flask.

Setup: Assemble the reaction glassware (e.g., a Schlenk flask with a stir bar) inside the fume

hood. Ensure the vessel is clean, dry, and secured with a clamp.[12]

Inerting: Purge the flask with an inert gas (e.g., nitrogen or argon) for several minutes.

Addition: If adding as a solid, briefly remove the septum and add the pre-weighed compound

against a positive flow of inert gas. If adding as a solution, dissolve the compound in an

appropriate anhydrous solvent in a separate flask and transfer it via a cannula or syringe.[12]

Re-seal and Purge: Immediately re-seal the flask and continue the inert gas purge for

another minute to ensure the removal of any atmospheric contaminants.

Section 5: Storage Guidelines
Improper storage is a common cause of reagent degradation and laboratory accidents. The

structural motifs of 2-(4-Fluoropiperidin-4-YL)pyridine suggest specific storage requirements

to maintain its stability and ensure safety.

Table 3: Recommended Storage Conditions
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Parameter Recommendation Rationale

Temperature
Store in a cool, dry place.
[13]

Prevents degradation and
reduces vaporization.

Atmosphere

Store under an inert

atmosphere (Nitrogen or

Argon).

The piperidine nitrogen can be

susceptible to oxidation.

Light
Store in an amber vial or in the

dark.

Pyridine-containing

compounds can be light-

sensitive.

Container
Keep container tightly sealed

in its original packaging.[11]

Prevents contamination and

exposure to moisture and air.

| Incompatibilities | Store away from strong oxidizing agents, strong acids, and acid chlorides.

[5] | Pyridine derivatives can react exothermically or dangerously with these substances.[5] |

Section 6: Spill & Emergency Procedures
Accidents can happen despite rigorous precautions. A clear and practiced emergency plan is

essential.[9]
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Spill Detected

Alert personnel in the immediate area.
Evacuate if necessary.

Assess Spill Size & Hazard

Minor Spill
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Small

Major Spill
(Requires EHS)

Large / Uncontrolled

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Call Emergency Services / EHS.
Provide details of the spill.

Contain the spill with absorbent material
(e.g., sand, vermiculite)

Carefully collect material into a sealed container
for hazardous waste.

Decontaminate the area.

Report Incident
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Caption: A workflow for responding to a chemical spill.
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[14] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[14] Remove contact lenses if present and

easy to do.[14] Seek immediate medical attention.

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[14] If

breathing is difficult, provide oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[14] Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[15]

Section 7: Waste Disposal
Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Segregation: Collect all waste containing 2-(4-Fluoropiperidin-4-YL)pyridine, including

contaminated consumables (gloves, paper towels, etc.), in a dedicated, labeled, and sealed

hazardous waste container.

Labeling: Clearly label the waste container with "Hazardous Waste" and list the chemical

contents.

Disposal Request: Contact your institution's Environmental Health & Safety (EHS)

department to arrange for proper disposal. Do not pour chemical waste down the drain.[9]

Section 8: Application Protocol Example - Use in
Synthesis
This section provides a representative, though hypothetical, protocol for using 2-(4-
Fluoropiperidin-4-YL)pyridine as a coupling partner in a chemical reaction. This

demonstrates its practical application as a building block.

Protocol: Synthesis of a Hypothetical Arylated Derivative
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Reaction Setup: To a dry 25 mL Schlenk flask equipped with a magnetic stir bar, add 2-(4-
Fluoropiperidin-4-YL)pyridine (1.0 eq), an appropriate aryl bromide (1.1 eq), a palladium

catalyst such as Pd(PPh₃)₄ (0.05 eq), and a base such as sodium tert-butoxide (2.5 eq).

Inert Atmosphere: Seal the flask with a septum, and cycle between vacuum and backfilling

with argon three times.

Solvent Addition: Add anhydrous toluene (to make a ~0.2 M solution) via syringe.

Reaction: Place the flask in a preheated oil bath at 100 °C and stir vigorously for 12-18

hours.

Monitoring: Monitor the reaction progress by TLC or LC-MS.

Workup: After completion, cool the reaction to room temperature. Quench carefully with

water and extract the product with an organic solvent like ethyl acetate.

Purification: Dry the combined organic layers, concentrate under reduced pressure, and

purify the crude product by flash column chromatography to yield the desired compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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